Cas no 1396863-24-3 (N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide)

• Product Name: N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide
• CAS No: 1396863-24-3
• MF: C₂₁H₂₄N₂O
• MW: 320.428065299988
• CID: 5401620
• PubChem ID: 71796622
• Update Time: 2025-06-14

N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide
• N-(2-phenylethyl)-N-(pyridin-2-ylmethyl)cyclohex-3-ene-1-carboxamide
• N-phenethyl-N-(pyridin-2-ylmethyl)cyclohex-3-enecarboxamide
• AKOS024547497
• F6279-0282
• 1396863-24-3
• VU0543267-1

• Inchi： 1S/C21H24N2O/c24-21(19-11-5-2-6-12-19)23(17-20-13-7-8-15-22-20)16-14-18-9-3-1-4-10-18/h1-5,7-10,13,15,19H,6,11-12,14,16-17H2
• InChI Key： MHPKVBRCFZUECX-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1)N(CC1C=CC=CN=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.188863393g/mol
• Monoisotopic Mass: 320.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 33.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide

Comprehensive Overview of N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide (CAS 1396863-24-3)

The compound N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide (CAS 1396863-24-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a cyclohex-3-ene-1-carboxamide core with phenylethyl and pyridin-2-ylmethyl substituents, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule compounds like N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide has surged, driven by advancements in precision medicine and computational drug design. This compound's CAS 1396863-24-3 identifier is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its pyridine and phenyl moieties are known to enhance binding affinity, making it a valuable scaffold for developing therapeutic agents targeting neurological and metabolic disorders.

One of the most intriguing aspects of N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide is its potential role in neuropharmacology. The phenylethylamine fragment, a common feature in neurotransmitters, suggests possible interactions with dopamine receptors or serotonin transporters. This aligns with current trends in mental health research, where compounds with such profiles are explored for their efficacy in treating conditions like depression and anxiety. Additionally, its cyclohexene ring offers conformational flexibility, which is critical for optimizing bioavailability and drug-likeness.

The synthesis of CAS 1396863-24-3 involves multi-step organic reactions, often employing amide coupling strategies to link the cyclohex-3-ene-1-carboxylic acid derivative with the N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]amine moiety. This process highlights the importance of green chemistry principles, as researchers seek to minimize waste and improve yield. The compound's molecular weight and logP values further underscore its suitability for drug development, meeting key criteria for oral administration and blood-brain barrier penetration.

Beyond pharmaceuticals, N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide is also studied for its potential in material science. Its aromatic and heterocyclic components could contribute to the design of organic semiconductors or catalysts, aligning with the growing interest in sustainable technologies. As the scientific community continues to explore its properties, CAS 1396863-24-3 remains a focal point for interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

In conclusion, N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]cyclohex-3-ene-1-carboxamide represents a versatile compound with broad applications. Its CAS 1396863-24-3 designation ensures traceability in literature, while its structural features open doors to innovative solutions in healthcare and technology. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.